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Compound of Interest

Compound Name: (R,R)-PCSK9 degrader 1

Cat. No.: B15578691

Get Quote

A deep dive into the safety profiles of evolocumab, alirocumab, and inclisiran, providing

researchers, scientists, and drug development professionals with a comprehensive guide to the

clinical data, experimental methodologies, and underlying mechanisms of these potent lipid-

lowering agents.

Proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitors have revolutionized the

management of hypercholesterolemia, offering profound reductions in low-density lipoprotein

cholesterol (LDL-C) and a corresponding decrease in cardiovascular risk. As the therapeutic

landscape expands from monoclonal antibodies to small interfering RNA (siRNA) technologies,

a thorough understanding of their comparative safety profiles is paramount. This guide provides

an objective analysis of the safety data for the approved PCSK9 targeting agents: the

monoclonal antibodies evolocumab and alirocumab, and the siRNA therapeutic inclisiran.

Quantitative Safety Data from Pivotal Clinical Trials
The following table summarizes the incidence of key adverse events from the landmark

cardiovascular outcomes trials for each agent: FOURIER for evolocumab, ODYSSEY

OUTCOMES for alirocumab, and a pooled analysis of the ORION program for inclisiran.
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Adverse Event
Category

Evolocumab
(FOURIER)

Alirocumab
(ODYSSEY
OUTCOMES)

Inclisiran
(ORION
Pooled
Analysis)

Placebo

Any Adverse

Event
77.4% 78.3%[1] 83.1%

77.3%

(FOURIER) /

80.2%

(ODYSSEY)[1] /

81.6% (ORION)

Serious Adverse

Events
24.8%[2] 27.5%[1] 22.0%

24.7%

(FOURIER)[2] /

29.4%

(ODYSSEY)[1] /

22.8% (ORION)

Injection-Site

Reactions
2.1% 3.8% 8.2%[3]

1.6% (FOURIER)

/ 2.1%

(ODYSSEY) /

1.8% (ORION)[3]

Myalgia (Muscle

Pain)
5.0% 2.7% 2.8%

4.8% (FOURIER)

/ 2.6%

(ODYSSEY) /

2.8% (ORION)

Neurocognitive

Events
1.6% 1.2% Not Reported

1.5% (FOURIER)

/ 1.3%

(ODYSSEY)

New-Onset

Diabetes
8.1% 9.6% 5.9%

7.7% (FOURIER)

/ 10.1%

(ODYSSEY) /

5.7% (ORION)

All-Cause

Mortality
4.8% 3.5% 1.4%

4.3% (FOURIER)

/ 4.1%

(ODYSSEY) /

1.3% (ORION)
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Note: Data is sourced from the respective pivotal clinical trials. Direct comparison between

trials should be approached with caution due to differences in study populations, duration, and

endpoint definitions.

Mechanisms of Action and Signaling Pathways
The distinct mechanisms of action of monoclonal antibodies and siRNA therapeutics are central

to understanding their safety profiles.

// Signaling Pathway LDL -> LDLR [label="Binds"]; LDLR -> Endosome [label="Internalization"];

Endosome -> LDLR_Internal [label="Recycles to surface"]; PCSK9 -> LDLR [label="Binds"];

Endosome -> Lysosome [label="PCSK9 targets for degradation"]; LDLR_Internal -> Lysosome

[style=dashed, arrowhead=none];

// Inhibition Mechanisms mAb -> PCSK9 [label="Binds and Neutralizes", color="#EA4335"];

siRNA -> PCSK9_synthesis [label="Degrades mRNA", color="#EA4335"];

} dot Caption: PCSK9 signaling pathway and points of therapeutic intervention.

Experimental Protocols for Safety Assessment
Neurocognitive Function Assessment (EBBINGHAUS Trial)

The "Evaluating PCSK9 Binding Antibody Influence on Cognitive Health in High Cardiovascular

Risk Subjects" (EBBINGHAUS) trial was a substudy of the FOURIER trial designed to

prospectively assess the impact of evolocumab on cognitive function.[4][5]

Methodology: The Cambridge Neuropsychological Test Automated Battery (CANTAB) was

utilized.[4][6] This tablet-based assessment tool evaluated several domains of cognitive

function, including:

Executive Function: Measured by the Spatial Working Memory strategy index.[7]

Working Memory[7]

Episodic Memory[8]

Reaction Time[7]
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Procedure: Patients underwent cognitive testing at baseline, and at regular intervals (weeks

24, 48, 96, and at the end of the study). The median follow-up was approximately 19 months.

Immunogenicity Assessment

The development of anti-drug antibodies (ADAs) is a potential concern for all biologic

therapies, including monoclonal antibodies.

Methodology: A tiered approach is typically employed for immunogenicity testing:

Screening Assay: An initial, highly sensitive assay (e.g., ELISA or

electrochemiluminescence assay) is used to detect the presence of binding ADAs.[9]

Confirmatory Assay: Positive samples from the screening assay are then tested in a

confirmatory assay to ensure the detected signal is specific to the drug.[9]

Neutralizing Assay: Samples confirmed to be positive for binding ADAs are further

analyzed to determine if the antibodies have neutralizing activity, meaning they can inhibit

the biological function of the drug.[9] For monoclonal antibodies, competitive ligand-

binding assays are often the preferred method.[9]

Clinical Relevance: The presence of neutralizing antibodies can potentially impact the

efficacy and safety of the therapeutic agent.

Click to download full resolution via product page

Discussion of Key Safety Findings
Injection-Site Reactions: These are the most frequently reported adverse events for all three

agents and are generally mild to moderate in nature.[3] Inclisiran, with its less frequent dosing

schedule, has a numerically higher incidence of these reactions compared to the monoclonal

antibodies.[3]

Myalgia: Muscle-related side effects, a common concern with statins, have not been a

prominent issue with PCSK9 inhibitors. The incidence of myalgia is comparable to that of

placebo in the major clinical trials.
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Neurocognitive Events: Initial concerns about potential neurocognitive adverse effects with

profound LDL-C lowering have not been substantiated in large, well-controlled studies. The

EBBINGHAUS trial specifically found no difference in cognitive function between evolocumab

and placebo.[4][5] Data from the ODYSSEY OUTCOMES trial for alirocumab also showed a

similar incidence of neurocognitive events compared to placebo.[1]

Immunogenicity: The development of anti-drug antibodies has been observed with the

monoclonal antibodies, though the incidence of neutralizing antibodies is low and has not been

shown to significantly impact efficacy or safety.[10] As a non-protein-based therapeutic,

inclisiran is not expected to elicit a significant immunogenic response.

New-Onset Diabetes: The large cardiovascular outcomes trials have not shown a significant

increase in the risk of new-onset diabetes with PCSK9 inhibitor therapy.

Conclusion
The available data from extensive clinical trial programs demonstrate a favorable and well-

tolerated safety profile for the approved PCSK9 targeting agents. While injection-site reactions

are a common, albeit generally mild, side effect, the concerns regarding more serious adverse

events such as neurocognitive impairment and new-onset diabetes have not been borne out in

rigorous studies. The distinct mechanisms of action of monoclonal antibodies and siRNA

therapeutics may contribute to subtle differences in their safety profiles, and long-term

observational studies will continue to provide valuable insights into the real-world safety of

these important therapies. This comparative analysis provides a robust foundation for

researchers and clinicians to make informed decisions in the ongoing effort to reduce the

burden of cardiovascular disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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